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Compound of Interest

Compound Name: JNJ-20788560

Cat. No.: B15616582

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of INJ-20788560, a selective delta opioid receptor agonist intended for research purposes.[1]
[2][3] Given the absence of a publicly available, specific Safety Data Sheet (SDS), the following
guidance is based on standard best practices for handling potent, research-grade
pharmaceutical compounds.

Personal Protective Equipment (PPE)

Due to the bioactive nature of INJ-20788560, a comprehensive approach to personal
protection is mandatory to prevent accidental exposure. The following table outlines the
required PPE for various laboratory operations involving this compound.
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Operation Required Personal Protective Equipment

- Nitrile gloves (double-gloving recommended)-

o ) ) ) Laboratory coat- ANSI-approved safety glasses
Weighing and Aliquoting (Solid Form) o ] ]
with side shields or chemical splash goggles-

Particulate respirator (e.g., N95 or higher)

- Nitrile gloves- Laboratory coat- Chemical

Solution Preparation and Handling splash goggles- Work within a certified chemical
fume hood
General Laboratory Use - Nitrile gloves- Laboratory coat- Safety glasses

Handling and Operational Plan

A systematic workflow is essential to ensure safety and minimize contamination when working
with INJ-20788560.

Experimental Workflow for Handling JNJ-20788560
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Preparation

( Don Appropriate PPE )

y

Weigh Compound in Ventilated Enclosure

l

Dissolve in Suitable Solvent (e.g., DMSO)

Experimental Handling

( Perform All Manipulations in a Fume Hood )

( Clearly Label All Solutions )

Disposal

( Decontaminate Glassware and Surfaces )

:

( Dispose of Waste in Designated Hazardous Waste Stream )

:

( Remove and Dispose of PPE Correctly )

Click to download full resolution via product page

Caption: Workflow for safe handling of INJ-20788560.
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Disposal Plan

Proper disposal of INJ-20788560 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

- Collect in a clearly labeled, sealed container
Unused Solid Compound for hazardous chemical waste.- Do not mix with

other waste streams.

- Collect in a designated, sealed, and labeled
Contaminated Solvents and Solutions hazardous waste container.- Specify the solvent

and estimated concentration of the compound.

- Place in a designated hazardous waste bag
Contaminated PPE (Gloves, etc.) immediately after use.- Do not dispose of in

regular trash.

- Rinse with a suitable solvent to remove the
) compound.- Collect the rinsate as hazardous
Contaminated Glassware ]
waste.- Wash the glassware according to

standard laboratory procedures.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical
attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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